2-[(6-Amino-2,3-difluorophenyl)amino]ethanol

• Molecular Formula: C8H10F2N2O
• Molecular Weight: 188.17 g/mol
• IUPAC Name: 2-(6-amino-2,3-difluoroanilino)ethanol
• InChI: InChI=1S/C8H10F2N2O/c9-5-1-2-6(11)8(7(5)10)12-3-4-13/h1-2,12-13H,3-4,11H2
• InChI Key: FUCXOIWSEFJHCP-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=C(C(=C1N)NCCO)F)F

Description

2-[(6-Amino-2,3-difluorophenyl)amino]ethanol is a useful research compound. Its molecular formula is C8H10F2N2O and its molecular weight is 188.17 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

To a solution of 2-[(2,3-difluoro-6-nitrophenyl)amino]ethanol (3.8 g, 17.4 mmol) in 70 ml of ethyl acetate and 30 ml of ethanol is added 10% Pd/C (380 mg). The reaction is shaken under 50 PSI of hydrogen for 3 hours. The pressure is periodically adjusted to 50 PSI. The reaction is filtered through celite, rinsed with ethanol and concentrated. The resulting material is used without further purification in the next step. 1H NMR (400 MHz, CDCl3) δ ppm 3.17-3.27 (m, 2H) 3.68-3.78 (m, 2H) 6.38 (ddd, J=8.89, 4.69, 2.05 Hz, 1H) 6.61-6.70 (m, 1H)